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Compound of Interest

Compound Name:
3-Amino-2,2-

dimethylpropanamide-d6

Cat. No.: B587557 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological relevance of 3-Amino-2,2-dimethylpropanamide-d6. The information is

intended for researchers, scientists, and professionals in the field of drug development and

medicinal chemistry.

Chemical Properties
3-Amino-2,2-dimethylpropanamide-d6 is the deuterated form of 3-Amino-2,2-

dimethylpropanamide, a known metabolite of the direct renin inhibitor, Aliskiren. The

incorporation of six deuterium atoms on the dimethyl groups provides a valuable tool for

metabolic studies and as an internal standard in pharmacokinetic analyses.

General Information
Property Value

Chemical Name 3-Amino-2,2-dimethylpropanamide-d6

CAS Number 1246820-97-2[1]

Molecular Formula C₅H₆D₆N₂O[1]

Synonyms 3-AMino-2,2-di(methyl-d3)propanamide
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Property Value Source

Molecular Weight 122.20 g/mol [1] ChemicalBook

Appearance White Solid ChemicalBook

Solubility Methanol ChemicalBook

Melting Point
79-82°C (for non-deuterated

form)
SRD Pharma[2]

Note: Specific physical properties such as boiling point and density for the deuterated

compound are not readily available in the literature. The melting point provided is for the non-

deuterated analogue and should be considered as an approximation.

Synthesis and Manufacturing
While a specific, detailed experimental protocol for the synthesis of 3-Amino-2,2-
dimethylpropanamide-d6 is not publicly available, a plausible synthetic route can be adapted

from established methods for its non-deuterated counterpart. The key difference would be the

use of a deuterated starting material. A general synthetic approach is outlined below.

Proposed Synthetic Pathway
A potential synthesis could involve the ammonolysis of a deuterated ester precursor. This

method is advantageous due to the availability of the required starting materials and the

relatively straightforward reaction conditions.
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Starting Material Intermediate Final Product

Pivaloyl-d6 Chloride Methyl Pivalate-d6Methanolysis 3-Amino-2,2-dimethyl-
propanamide-d6

Ammonolysis
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Precursors Enzymes

Angiotensins

Physiological Effects

Angiotensinogen

Angiotensin I

Cleavage

Renin ACE

Angiotensin II

Conversion

Vasoconstriction Aldosterone Secretion

Increased Blood Pressure

Aliskiren

Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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